Cas no 134563-12-5 (1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]-)

• Product Name: 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]-
• CAS No: 134563-12-5
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 1236281
• Update Time: 2025-11-02

1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]-

• Inchi： 1S/C13H17ClO/c1-10(2)9-11-3-5-12(6-4-11)13(15)7-8-14/h3-6,10H,7-9H2,1-2H3
• InChI Key： UYLRCKCVZFMZPK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC(C)C)C=C1)(=O)CCCl

Computed Properties

• Exact Mass: 224.09691

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 335.9±35.0 °C(Predicted)
• PSA: 17.07

Additional information on 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]-

Comprehensive Guide to 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- (CAS No. 134563-12-5)

1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- (CAS No. 134563-12-5) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, also referred to as 3-chloro-1-(4-isobutylphenyl)propan-1-one, has gained attention due to its unique structural properties and potential applications in drug synthesis and material science. Researchers and industry professionals often search for this compound under variations like 3-chloro-1-(4-isobutylphenyl)propanone or CAS 134563-12-5, highlighting its significance in synthetic chemistry.

The molecular structure of 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- features a propanone backbone substituted with a chloro group and a 4-(2-methylpropyl)phenyl moiety. This arrangement contributes to its reactivity, making it valuable for constructing complex molecules. With the increasing demand for high-purity chemical intermediates, this compound has become a focal point in organic synthesis and pharmaceutical development. Its role in catalysis and material modification is also under exploration, aligning with trends in green chemistry and sustainable manufacturing.

In recent years, the compound has been studied for its potential in medicinal chemistry, particularly in the design of bioactive molecules. Researchers investigating CAS 134563-12-5 often explore its synthetic pathways, solubility properties, and stability under various conditions. These inquiries reflect broader industry interests in custom synthesis and process optimization. Additionally, the rise of AI-driven drug discovery has amplified the need for reliable data on such compounds, as they serve as building blocks for novel therapeutics.

The market for 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- is influenced by advancements in chemical analytics and regulatory compliance. Suppliers emphasize batch-to-batch consistency and technical documentation, addressing the needs of quality-conscious buyers. Environmental concerns have also spurred interest in eco-friendly synthesis methods for this compound, resonating with global initiatives like green chemistry principles and circular economy models.

For laboratories and manufacturers, handling CAS 134563-12-5 requires adherence to safety protocols and storage guidelines. While not classified as hazardous under standard regulations, proper ventilation and personal protective equipment (PPE) are recommended. The compound's spectroscopic data (e.g., NMR, IR, and MS) are frequently requested, underscoring its role in analytical chemistry and method validation.

Looking ahead, 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- is poised to remain relevant in cutting-edge research. Its applications in polymer chemistry, agrochemicals, and flavor/fragrance industries are being explored, driven by innovations in molecular design. As the scientific community prioritizes efficient synthetic routes and scalable production, this compound exemplifies the intersection of traditional chemistry and modern technology.

In summary, 1-Propanone, 3-chloro-1-[4-(2-methylpropyl)phenyl]- (CAS No. 134563-12-5) is a versatile compound with growing importance in multiple sectors. Its structural versatility, synthetic utility, and alignment with industry trends make it a subject of ongoing interest. Whether for academic research or industrial applications, this compound continues to inspire innovation in the chemical sciences.